60835-69-0(4-Nitrobenzo-15-crown-5),N0561

4-Nitrobenzo-15-crown-5 Properties

Names and Identifiers

- 4-Nitrobenzo-15-crown-5
- 4'-Nitrobenzo-15-crown 5-Ether
- (4'-Nitrobenzo)-15-crown-5
- 17-nitro-2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-1(15),16,18-triene
- 4′-Nitrobenzo-15-crown-5
- 4'-nitrobenzo-15-crown-5
- 2,3-(4-Nitrobenzo)-1,4,7,10,13-pentaoxacyclopentadec-2-ene
- 2,3,5,6,8,9,11,12-Octahydro-15-nitro-1,4,7,10,13-benzopentaoxacyclopentadecin
- NSC175879
- XIWRBQVYCZCEPG-UHFFFAOYSA-
- XIWRBQVYCZCEPG-UHFFFAOYSA-N
- 15-Nitro-2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecine
- NSC 175879
- FT-0619210
- InChI=1/C14H19NO7/c16-15(17)12-1-2-13-14(11-12)22-10-8-20-6-4-18-3-5-19-7-9-21-13/h1-2,11H,3-10H2
- Nitrobenzo-15-crown-5
- 4-Nitrobenzo-15-crown-5;17-nitro-2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-1(15),16,18-triene
- 15-Nitro-2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecine #
- N0561
- A832914
- CCG-55711
- NSC-175879
- (4'-Nitrobenzo)-15-crown-5-Ether
- 60835-69-0
- DTXSID90209686
- EN300-199770
- 15-nitro-2,3,5,6,8,9,11,12-octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecine
- SR-01000389982-1
- SR-01000389982-2
- 4'-Nitrobenzo-15-crown-5-ether
- SCHEMBL1247615
- 4'-Nitrobenzo-15-crown-5, 99%
- MFCD00060713
- 4-Nitrobenzo-15-crown 5-ether
- 17-Nitro-2,3-benzo-1,4,7,10,13-pentaoxacyclopentadecen-2
- 1,4,7,10,13-Benzopentaoxacyclopentadecin,2,3,5,6,8,9,11,12-octahydro-15-nitro-
- FS-5404
- T72694
- SR-01000389982
- Z56778296
- 18-nitro-2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-1(15),16,18-triene
- AKOS001083319
- 4'-Nitrobenzo-15-crown-5
- DB-018017
- STL089777
- +Expand
- MDL： MFCD00060713
- InChIKey： XIWRBQVYCZCEPG-UHFFFAOYSA-N
- Inchi： 1S/C14H19NO7/c16-15(17)12-1-2-13-14(11-12)22-10-8-20-6-4-18-3-5-19-7-9-21-13/h1-2,11H,3-10H2
- SMILES： O1C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC2C([H])=C([H])C(=C([H])C=2OC([H])([H])C([H])([H])OC([H])([H])C1([H])[H])[N+](=O)[O-]

Computed Properties

Exact Mass: 313.11600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 0
Monoisotopic Mass: 313.116
Heavy Atom Count: 22
Complexity: 323
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 92

Experimental Properties

LogP: 1.93900
PSA: 91.97000
Refractive Index: 1.5230 (estimate)
Boiling Point: 453.11°C (rough estimate)
Melting Point: 95.0 to 99.0 deg-C
Flash Point: 199.0±30.7 °C
Solubility: It is soluble in non-polar solvents.
Color/Form: Yellow crystalline powder
Density: 1.191

4-Nitrobenzo-15-crown-5 Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H303-H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
Prompt：warning
Storage Condition：Store at 4 ° C, better storage at -4 ° C
Risk Phrases： 36/37/38
Signal Word：warning
HazardClass：IRRITANT

4-Nitrobenzo-15-crown-5 Customs Data

HS CODE：29329985
Customs Data：

China Customs Code:
29329985

4-Nitrobenzo-15-crown-5 Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003MBX-1g	4-NITROBENZO-15-CROWN-5	60835-69-0	99%	1g	$87.00	2024-04-22
A2B Chem LLC	AB68109-1g	4-Nitrobenzo-15-crown-5	60835-69-0	99%	1g	$79.00	2024-04-19
Aaron	AR003MK9-1g	4-NITROBENZO-15-CROWN-5	60835-69-0	99%	1g	$41.00
abcr	AB118190-5 g	4-Nitrobenzo-15-crown-5, 99%; .	60835-69-0	99%	5 g	€189.00	2023-07-20
Ambeed	A480372-1g	4-Nitrobenzo-15-crown-5	60835-69-0	99%	1g	$108.0	2024-05-31
Chemenu	CM161655-5g	4-Nitrobenzo-15-crown-5	60835-69-0	95+%	5g	$182	2022-06-10
Enamine	EN300-199770-0.05g	15-nitro-2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecine	60835-69-0	95%	0.05g	$19.0	2023-09-16
eNovation Chemicals LLC	D756933-5g	4-NITROBENZO-15-CROWN-5	60835-69-0	99.0%	5g	$255	2022-10-17
Fluorochem	018902-1g	4'-Nitrobenzo)-15-crown-5-Ether	60835-69-0	99%	1g	￡42.00	2022-03-01
TRC	N900655-50mg	4-Nitrobenzo-15-crown-5	60835-69-0		50mg	$ 50.00	2022-06-03

4-Nitrobenzo-15-crown-5 Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:60835-69-0)

MR./MRS.:A LA DING

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SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:60835-69-0)

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Email:1986399151@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:60835-69-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Cas no 60835-69-0 (4-Nitrobenzo-15-crown-5)

4-Nitrobenzo-15-crown-5 Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Nitrobenzo-15-crown-5 Security Information

4-Nitrobenzo-15-crown-5 Customs Data

China Customs Code:

4-Nitrobenzo-15-crown-5 Price

4-Nitrobenzo-15-crown-5 Suppliers

4-Nitrobenzo-15-crown-5 Related Literature

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